[(15-Bromopentadecyl)oxy](tert-butyl)dimethylsilane

• CAS RN: 568561-95-5
• Molecular Formula: C21H45BrOSi
• Molecular Weight: 421.6 g/mol
• IUPAC Name: 15-bromopentadecoxy-tert-butyl-dimethylsilane
• InChI: InChI=1S/C21H45BrOSi/c1-21(2,3)24(4,5)23-20-18-16-14-12-10-8-6-7-9-11-13-15-17-19-22/h6-20H2,1-5H3
• InChI Key: UDDQRODFNSQXNN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCCCCCCCCCCCCCCBr

Description

[(15-Bromopentadecyl)oxy](tert-butyl)dimethylsilane is a useful research compound. Its molecular formula is C21H45BrOSi and its molecular weight is 421.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

15-Bromo-pentadecan-1-ol (2.3 g, 7.49 mmol) dissolved in methylene chloride (23 mL) was mixed with trimethylamine (2.1 mL, 14.98 mmol), t-butyldimethylsilyl chloride (2.03 g, 13.48 mmol), and dimethylaminopyridine (457.6 mg, 3.74 mmol). The mixture was stirred for one hour at room temperature. Subsequently, aqueous saturated ammonium chloride solution was added to the reaction mixture for separation into a methylene chloride layer (200 mL) and an aqueous layer (200 mL). The organic layer was dried over magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product was purified by means of silica gel column flash chromatography (hexane/ethyl acetate=99/1), to thereby afford 2.98 g (7.07 mmol) of 15-bromo-1-(t-butyldimethylsiloxy)pentadecane.